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Compound of Interest

Compound Name: Z-Tyr(tbu)-ome

Cat. No.: B554264

Technical Guide: Cbz-Tyr(tBu)-OMe

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-a-Carbobenzyloxy-O-tert-butyl-L-
tyrosine methyl ester, commonly referred to as Cbz-Tyr(tBu)-OMe. This compound is a crucial
intermediate in synthetic organic chemistry, particularly in the field of peptide synthesis. Its
dual-protection scheme, with the Cbz group on the amine and the tert-butyl ether on the
phenolic side chain, offers strategic advantages for the controlled assembly of complex peptide
structures.

Core Compound Data

The fundamental physicochemical properties of Cbz-Tyr(tBu)-OMe are summarized below.
These values are essential for reaction planning, stoichiometry calculations, and analytical
characterization.
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Property Value Source
CAS Number 5068-29-1 [1]
Molecular Formula C22H27NOs [2]
Molecular Weight 385.45 g/mol [2]
Appearance White to off-white solid [2]
Boiling Point (Predicted) 529.8 + 50.0 °C [2]
Density (Predicted) 1.138 + 0.06 g/cm?3 [2]

Room Temperature (Sealed in
Storage Temperature N [2]
dry conditions)

Synthetic and Application Workflows

The utility of Cbz-Tyr(tBu)-OMe is best understood through its synthesis and subsequent
application in peptide chemistry. The following diagrams illustrate these key processes.
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Synthesis of Cbz-Tyr(tBu)-OMe

Z-L-Tyr-OMe
in CH2Cl2

H2S0a (cat.)
Isobutylene

Stirring Reaction

(Room Temp, 1-10 days)

Cbz-Tyr(tBu)-OMe

(in solution)
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Application in Dipeptide Synthesis

( Cbz-Tyr(tBu)-OMe )

y
Cbz-Tyr(tBu)-OH

Saponification
(e.g., NaOH in MeOH/H20)

Peptide Coupling
(e.g., DCC/HOBY)

Cbz-Tyr(tBu)-AA-OR'

H-AA-OR'
(Amino Acid Ester)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b554264?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Z-Tyr_tbu_-ome
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB1301490.htm
https://www.benchchem.com/product/b554264#cbz-tyr-tbu-ome-cas-number-and-molecular-weight
https://www.benchchem.com/product/b554264#cbz-tyr-tbu-ome-cas-number-and-molecular-weight
https://www.benchchem.com/product/b554264#cbz-tyr-tbu-ome-cas-number-and-molecular-weight
https://www.benchchem.com/product/b554264#cbz-tyr-tbu-ome-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b554264?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

